1-(3-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C22H15ClN2O3S
• Molecular Weight: 422.9 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C22H15ClN2O3S/c1-11-12(2)29-22(24-11)25-18(13-6-5-7-14(23)10-13)17-19(26)15-8-3-4-9-16(15)28-20(17)21(25)27/h3-10,18H,1-2H3
• Standard InChI Key: CWKAMFMFGMNOJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)Cl)C

Introduction

1-(3-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a unique combination of chromeno and pyrrole moieties, along with a thiazole ring. This compound belongs to the class of chromeno-pyrrole derivatives, which are known for their potential biological activities and applications in medicinal chemistry. The presence of a chlorophenyl group and a dimethylthiazole group suggests possible interactions with biological targets, contributing to its pharmacological properties.

Synthesis Methods

The synthesis of 1-(3-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. Common methods include the use of specific catalysts or reagents that facilitate these transformations under controlled conditions.

Synthesis Steps

• Starting Materials: The synthesis often begins with appropriately substituted starting materials.

• Reaction Conditions: Conditions such as temperature and solvent choice are crucial for optimizing yields.

• Purification: Final purification steps may involve chromatography techniques.

Potential Biological Activities

While specific biological activity data for 1-(3-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is limited, compounds with similar structures have shown potential in various therapeutic areas. These include:

• Antimicrobial Properties: Compounds with thiazole and pyrrole moieties often exhibit antimicrobial activity.

• Anti-inflammatory Effects: Pyrrole-based structures have been associated with anti-inflammatory properties.

• Cancer Research: Some chromeno-pyrrole derivatives have been explored for anticancer activity.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Properties
N-(3-chlorophenyl)-4-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-2-amine	Thiazole and pyrimidine rings	Anticancer activity
1-(4-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Chromeno-pyrrole and thiazole moieties	Potential biological activities
7-bromo-1-(3-chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol)	Bromo substitution	Enhanced antimicrobial properties

Future Research Directions

Further studies are needed to fully understand the biological activities and therapeutic potential of 1-(3-Chlorophenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. This includes in vitro and in vivo experiments to assess its efficacy and safety profile. Additionally, structural modifications could be explored to enhance its biological activity.